Cas no 7383-19-9 (1-Heptyn-3-ol)

• Product Name: 1-Heptyn-3-ol
• CAS No: 7383-19-9
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD00041597
• CID: 47390
• PubChem ID: 24884875
• Update Time: 2025-04-18

1-Heptyn-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Heptyn-3-ol
• n-Butyl ethynyl carbinol
• hept-1-yn-3-ol
• 1-heptin-3-ol
• 1-heptyne-3-ol
• Hept-1-in-3-ol
• rac-1-heptyn-3-ol
• UNII-49MA683SO6
• FT-0607879
• InChI=1/C7H12O/c1-3-5-6-7(8)4-2/h2,7-8H,3,5-6H2,1H
• 3-HYDROXY-1-HEPTYNE
• 7383-19-9
• AI3-37262
• D90876
• NS00037562
• DTXSID2022250
• H0455
• AKOS009157577
• A837940
• 1-Heptyn-3-ol, (+/-)-
• (+/-)-1-heptyn-3-ol
• 49MA683SO6
• 1-Heptyn-3-ol, 97%
• MFCD00041597
• AS-77907
• Q27893900
• SCHEMBL487493
• BUTYLETHYNYLCARBINOL
• DB-089354

• MDL： MFCD00041597
• Inchi： 1S/C7H12O/c1-3-5-6-7(8)4-2/h2,7-8H,3,5-6H2,1H3
• InChI Key： SHSFXAVQBIEYMK-UHFFFAOYSA-N
• SMILES： OC(C#C)CCCC
• BRN： 1740804

Computed Properties

• Exact Mass: 112.08900
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 87.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 0.850 g/mL at 25 °C
• Melting Point: -20.62°C (estimate)
• Boiling Point: 73°C/20mmHg(lit.)
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Refractive Index: n20/D 1.440
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 20.23000
• LogP: 1.17070
• Solubility: Not available

1-Heptyn-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H302
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S61
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons